Cas no 856-70-2 ( )

• Product Name: &nbsp
• CAS No: 856-70-2
• MF: C₁₈H₂₆O₈
• MW: 370.394246578217
• CID: 990863
• PubChem ID: 300811
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• DTXSID70306420
• diethyl 1'H,4'H-dispiro[1,3-dioxolane-2,2'-bicyclo[2.2.2]octane-5',2''-[1,3]dioxolane]-1',4'-dicarboxylate
• NSC-176172
• NSC176172
• 856-70-2
•  

• Inchi： 1S/C18H26O8/c1-3-21-13(19)15-5-6-16(14(20)22-4-2,12-17(15)23-7-8-24-17)18(11-15)25-9-10-26-18/h3-12H2,1-2H3
• InChI Key： VQFWJRLZWUTYHC-UHFFFAOYSA-N
• SMILES： O1CCOC21CC1(C(=O)OCC)CCC2(C(=O)OCC)CC21OCCO2

Computed Properties

• Exact Mass: 370.163
• Monoisotopic Mass: 370.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 443.8°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.536